Cas no 2137146-90-6 (tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate
• CAS No: 2137146-90-6
• MF: C₁₄H₁₇BrClNO₃
• MW: 362.646682500839
• CID: 6306210
• PubChem ID: 165500842
• Update Time: 2025-10-29

tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate
• EN300-1163677
• 2137146-90-6
• tert-butyl N-[(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropyl]carbamate

• Inchi： 1S/C14H17BrClNO3/c1-14(2,3)20-13(19)17-12(6-7-18)9-4-5-11(16)10(15)8-9/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m1/s1
• InChI Key： TVKAVPHRGPNLSF-GFCCVEGCSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H](CC=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 361.00803g/mol
• Monoisotopic Mass: 361.00803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate

Introduction to Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate (CAS No. 2137146-90-6)

Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate, with the CAS number 2137146-90-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a carbamate moiety attached to a chiral center makes it an intriguing candidate for further investigation.

The molecular structure of Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate features a benzene ring substituted with bromine and chlorine atoms, which are known for their ability to enhance the binding affinity of molecules to biological targets. This substitution pattern, combined with the carbamate functional group, suggests that the compound may exhibit potent pharmacological activity. The chiral center at the position of the carbamate group adds another layer of complexity, making it a promising candidate for studying stereoselective drug design.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their versatility and efficacy. Carbamates are known to act as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The specific configuration of Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate, particularly the (1R) configuration, is crucial for its biological activity. This stereochemical arrangement ensures optimal interaction with biological targets, which is essential for achieving desired therapeutic effects.

One of the most compelling aspects of Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate is its potential role in the development of new pharmaceuticals. The combination of the tert-butyl group and the carbamate moiety provides a stable framework that can be modified further to develop more complex drug molecules. Researchers have been exploring various derivatives of this compound to enhance its pharmacological properties. For instance, modifications at the benzene ring or the carbamate group can lead to improved solubility, bioavailability, and target specificity.

The synthesis of Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric synthesis and catalytic methods, has been instrumental in achieving the desired stereochemical purity. These techniques not only improve the efficiency of the synthesis but also make it more scalable for industrial production.

Recent studies have highlighted the importance of understanding the structural features of carbamate-based compounds in drug design. The presence of both bromine and chlorine atoms on the benzene ring enhances the lipophilicity of Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate, which is crucial for its ability to cross cell membranes and reach biological targets. Additionally, the tert-butyl group provides steric hindrance, which can prevent unwanted interactions with non-target molecules.

In conclusion, Tert-butyl N-(1R)-1-(3-bromo-4-chlorophenyl)-3-oxopropylcarbamate (CAS No. 2137146-90-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive candidate for further development into novel therapeutic agents. As research in this field continues to advance, it is likely that more applications for this compound will be discovered, further solidifying its importance in medicinal chemistry.